4-(1H-imidazol-1-yl)-6-(4-(mesitylsulfonyl)piperazin-1-yl)pyrimidine
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Description
4-(1H-imidazol-1-yl)-6-(4-(mesitylsulfonyl)piperazin-1-yl)pyrimidine is a useful research compound. Its molecular formula is C20H24N6O2S and its molecular weight is 412.51. The purity is usually 95%.
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Scientific Research Applications
1. Antiulcer Activity
The compound's derivatives, particularly those in the pyrimidine class, have been studied for their potential antiulcer properties. A study by Ikeda et al. (1996) found that certain pyrimidine derivatives, including those with imidazole rings, displayed potent inhibition against HCl-ethanol-induced and water-immersion stress-induced ulcers in rats (Ikeda et al., 1996).
2. Antiproliferative Activity Against Cancer
Mallesha et al. (2012) synthesized derivatives of pyrido[1,2-a]pyrimidin-4-one, closely related to the target compound, and found that they exhibit antiproliferative effects against various human cancer cell lines. This suggests potential applications in cancer research and therapy (Mallesha et al., 2012).
3. Antimicrobial Activity
Research by Rao et al. (2022) on derivatives of the compound demonstrated significant antimicrobial activity against several bacterial strains, including Escherichia coli and Bacillus cereus. This indicates its potential use in developing new antimicrobial drugs (Rao et al., 2022).
4. Anti-HIV Activity
Studies on nitroimidazole derivatives, which include compounds similar to the target compound, have shown potential as anti-HIV agents. Al-Masoudi et al. (2007) synthesized derivatives that were evaluated for their activity against HIV-1 and HIV-2 in MT-4 cells (Al-Masoudi et al., 2007).
5. Potential as Chemosensitizers
Matys et al. (2015) explored derivatives of the compound for their chemosensitizing properties in enhancing antibiotic effectiveness against resistant Staphylococcus aureus strains. This research indicates its potential role in overcoming antibiotic resistance (Matys et al., 2015).
Properties
IUPAC Name |
4-imidazol-1-yl-6-[4-(2,4,6-trimethylphenyl)sulfonylpiperazin-1-yl]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N6O2S/c1-15-10-16(2)20(17(3)11-15)29(27,28)26-8-6-24(7-9-26)18-12-19(23-13-22-18)25-5-4-21-14-25/h4-5,10-14H,6-9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBYJMTQPEMLICX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)S(=O)(=O)N2CCN(CC2)C3=NC=NC(=C3)N4C=CN=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.